Cas no 941968-60-1 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide
• CAS No: 941968-60-1
• MF: C₂₀H₁₈N₄O₄S
• MW: 410.446322917938
• CID: 6400183
• PubChem ID: 16948475
• Update Time: 2025-08-05

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-{[(3-methylphenyl)carbamoyl]amino}-1,3-thiazole-4-carboxamide
• AKOS024647911
• 941968-60-1
• N-(1,3-benzodioxol-5-ylmethyl)-2-[(3-methylphenyl)carbamoylamino]-1,3-thiazole-4-carboxamide
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3-(m-tolyl)ureido)thiazole-4-carboxamide
• F2432-0367
• 4-Thiazolecarboxamide, N-(1,3-benzodioxol-5-ylmethyl)-2-[[[(3-methylphenyl)amino]carbonyl]amino]-

• Inchi： 1S/C20H18N4O4S/c1-12-3-2-4-14(7-12)22-19(26)24-20-23-15(10-29-20)18(25)21-9-13-5-6-16-17(8-13)28-11-27-16/h2-8,10H,9,11H2,1H3,(H,21,25)(H2,22,23,24,26)
• InChI Key： KDZNLAAKQDXORA-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2=CC=C3OCOC3=C2)=O)N=C1NC(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 410.10487624g/mol
• Monoisotopic Mass: 410.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.460±0.06 g/cm3(Predicted)
• pka: 6.17±0.70(Predicted)

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide

Comprehensive Analysis of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide (CAS No. 941968-60-1)

The compound N-(2H-1,3-benzodioxol-5-yl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide, identified by its CAS No. 941968-60-1, is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique benzodioxole and thiazole moieties contribute to its potential biological activities, making it a subject of interest for researchers exploring novel therapeutic agents. The compound's carboxamide and carbamoylamino functional groups further enhance its versatility in drug design.

In recent years, the scientific community has shown a growing interest in heterocyclic compounds, particularly those containing thiazole and benzodioxole rings, due to their diverse pharmacological properties. N-(2H-1,3-benzodioxol-5-yl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide exemplifies this trend, as its structure suggests potential applications in targeting enzyme inhibition and receptor modulation. Researchers are particularly intrigued by its possible role in addressing inflammatory pathways and oxidative stress, which are hot topics in contemporary biomedical research.

The synthesis of CAS No. 941968-60-1 involves multi-step organic reactions, often starting with the condensation of 1,3-benzodioxole-5-carbaldehyde with thiazole-4-carboxylic acid derivatives. The incorporation of the 3-methylphenyl group via urea linkage is a critical step that ensures the compound's stability and bioactivity. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity, which are essential for reliable experimental results.

One of the most frequently asked questions about N-(2H-1,3-benzodioxol-5-yl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide revolves around its potential drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Preliminary studies suggest that the compound exhibits favorable lipophilicity and molecular weight, aligning with the Lipinski's Rule of Five, a benchmark for oral bioavailability. However, further in vitro and in vivo studies are necessary to validate these findings and explore its therapeutic potential.

Another area of interest is the compound's potential role in neuroprotection and anti-aging research. Given the rising global focus on neurodegenerative diseases such as Alzheimer's and Parkinson's, CAS No. 941968-60-1 has been hypothesized to interact with amyloid-beta plaques and tau proteins, which are key markers in these conditions. While these claims are speculative, they highlight the compound's relevance in addressing pressing health challenges.

From an industrial perspective, N-(2H-1,3-benzodioxol-5-yl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide is also being explored for its potential in agrochemical applications. Its structural features may contribute to pest resistance and plant growth regulation, aligning with the increasing demand for sustainable agricultural solutions. This dual applicability in pharmaceuticals and agrochemicals underscores the compound's versatility and commercial viability.

In conclusion, N-(2H-1,3-benzodioxol-5-yl)methyl-2-{(3-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide (CAS No. 941968-60-1) represents a promising candidate for further scientific exploration. Its unique chemical structure, combined with its potential biological activities, positions it at the forefront of research in drug discovery and material science. As studies progress, this compound may unlock new avenues for addressing some of the most pressing health and environmental challenges of our time.